Cas no 39594-44-0 (1,1'-(5-methyl-1,3-phenylene)bis-1H-pyrrole-2,5-dione)

• Product Name: 1,1'-(5-methyl-1,3-phenylene)bis-1H-pyrrole-2,5-dione
• CAS No: 39594-44-0
• MF: C₁₅H₁₀N₂O₄
• MW: 282.250903606415
• CID: 924728
• PubChem ID: 20080702
• Update Time: 2025-04-19

1,1'-(5-methyl-1,3-phenylene)bis-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,1'-(5-methyl-1,3-phenylene)bis-1H-pyrrole-2,5-dione
• 1-[3-(2,5-dioxopyrrol-1-yl)-5-methylphenyl]pyrrole-2,5-dione
• 1,1'-(5-methylbenzene-1,3-diyl)bis(1H-pyrrole-2,5-dione)
• 39594-44-0
• DTXSID50192707
• SCHEMBL144792
• NS00030621
• VZAIEIIAJMQYPB-UHFFFAOYSA-N
• EINECS 254-535-1

• Inchi： 1S/C15H10N2O4/c1-9-6-10(16-12(18)2-3-13(16)19)8-11(7-9)17-14(20)4-5-15(17)21/h2-8H,1H3
• InChI Key： VZAIEIIAJMQYPB-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C=C(C)C=C(C=1)N1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 282.0641
• Monoisotopic Mass: 282.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.76